Cas no 25688-42-0 (Phosphine,tris[2-(trifluoromethyl)phenyl]-)

• Product Name: Phosphine,tris[2-(trifluoromethyl)phenyl]-
• CAS No: 25688-42-0
• MF: C₂₁H₁₂F₉P
• MW: 466.279377937317
• CID: 275629
• PubChem ID: 141234
• Update Time: 2025-04-19

Phosphine,tris[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine,tris[2-(trifluoromethyl)phenyl]-
• tris[2-(trifluoromethyl)phenyl]phosphane
• DTXSID10180387
• Phosphine,tris[2-(2-trifluoromethyl)phenyl]-
• SPSNIEJUWOBGEO-UHFFFAOYSA-N
• 25688-42-0
• SCHEMBL5087451
• Phosphine, tris(2-(2-trifluoromethyl)phenyl)-

• Inchi： 1S/C21H12F9P/c22-19(23,24)13-7-1-4-10-16(13)31(17-11-5-2-8-14(17)20(25,26)27)18-12-6-3-9-15(18)21(28,29)30/h1-12H
• InChI Key： SPSNIEJUWOBGEO-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1C(F)(F)F)(C1C=CC=CC=1C(F)(F)F)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 466.05336
• Monoisotopic Mass: 466.05329084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0